Cas no 1043376-44-8 (2-chloro-N-{5-[4-(propan-2-yl)phenyl]-1,3,4-thiadiazol-2-yl}pyridine-4-carboxamide)

• Product Name: 2-chloro-N-{5-[4-(propan-2-yl)phenyl]-1,3,4-thiadiazol-2-yl}pyridine-4-carboxamide
• CAS No: 1043376-44-8
• MF: C₁₇H₁₅ClN₄OS
• MW: 358.845200777054
• CID: 6236214
• PubChem ID: 29716952
• Update Time: 2025-06-13

2-chloro-N-{5-[4-(propan-2-yl)phenyl]-1,3,4-thiadiazol-2-yl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z147212746
• 2-chloro-N-[5-(4-propan-2-ylphenyl)-1,3,4-thiadiazol-2-yl]pyridine-4-carboxamide
• 1043376-44-8
• AKOS033371551
• 2-chloro-N-{5-[4-(propan-2-yl)phenyl]-1,3,4-thiadiazol-2-yl}pyridine-4-carboxamide
• EN300-26605424

• Inchi： 1S/C17H15ClN4OS/c1-10(2)11-3-5-12(6-4-11)16-21-22-17(24-16)20-15(23)13-7-8-19-14(18)9-13/h3-10H,1-2H3,(H,20,22,23)
• InChI Key： WAKLYQDUXMFYDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC1=NN=C(C2C=CC(=CC=2)C(C)C)S1)=O

Computed Properties

• Exact Mass: 358.0655100g/mol
• Monoisotopic Mass: 358.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-chloro-N-{5-[4-(propan-2-yl)phenyl]-1,3,4-thiadiazol-2-yl}pyridine-4-carboxamide

Research Briefing on 2-chloro-N-{5-[4-(propan-2-yl)phenyl]-1,3,4-thiadiazol-2-yl}pyridine-4-carboxamide (CAS: 1043376-44-8)

The compound 2-chloro-N-{5-[4-(propan-2-yl)phenyl]-1,3,4-thiadiazol-2-yl}pyridine-4-carboxamide (CAS: 1043376-44-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. Structural analysis reveals that the thiadiazole and pyridine moieties are critical for its binding affinity to target proteins. Researchers have employed X-ray crystallography and molecular docking simulations to elucidate the precise interactions between the compound and its biological targets.

In vitro and in vivo experiments have demonstrated promising results. For instance, the compound exhibited significant anti-proliferative effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, preliminary pharmacokinetic studies suggest favorable bioavailability and metabolic stability, making it a viable candidate for further drug development.

Despite these advancements, challenges remain. The compound's selectivity profile requires further optimization to minimize off-target effects. Current research efforts are also focused on improving its solubility and reducing potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these issues and accelerate its translation into clinical trials.

In conclusion, 2-chloro-N-{5-[4-(propan-2-yl)phenyl]-1,3,4-thiadiazol-2-yl}pyridine-4-carboxamide represents a promising scaffold for the development of novel therapeutics. Continued research into its pharmacological properties and structural modifications will be essential to unlock its full potential in treating complex diseases.